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Compound of Interest

Compound Name: Phenmedipham-d3

Cat. No.: B15622560

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
degradation of the herbicide Phenmedipham. It is designed to be a valuable resource for
researchers, scientists, and professionals involved in environmental science and drug
development, offering detailed data, experimental protocols, and visual representations of key
processes.

Physicochemical Properties of Phenmedipham

A thorough understanding of Phenmedipham's physicochemical properties is fundamental to
predicting its behavior and persistence in the environment. These properties influence its
solubility, mobility, and susceptibility to various degradation processes.

Table 1: Physicochemical Properties of Phenmedipham
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Property Value Source(s)

Molecular Formula C16H16N204 [1]

Molecular Weight 300.31 g/mol [1]
Odorless, white to slightly

Appearance colored crystalline [1]
powder/solid

Melting Point 140-144 °C [1]

Boiling Point Decomposes before boiling [1]

Vapor Pressure

1.0 x 10~ mmHg at 25 °C

[1]

Water Solubility

3.1 mg/L at pH 4 and 25 °C

[1]

Solubility in Organic Solvents

Dichloromethane: 16.7 g/L,
Hexane: 0.5 g/L

[1]

Octanol-Water Partition
Coefficient (LogP)

=23

[1]

Dissociation Constant (pKa)

< normal pH

[1]

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)

400 - 1600 mL/g

[2]

Degradation of Phenmedipham in the Environment

Phenmedipham is subject to degradation in various environmental compartments, primarily

through hydrolysis and microbial activity. Photolysis and atmospheric degradation also

contribute to its overall environmental fate, albeit to a lesser extent under most conditions.

Degradation in Soil

The persistence of Phenmedipham in soil is highly variable and influenced by soil properties

such as texture, organic matter content, pH, and microbial activity.[2]

Table 2: Soil Degradation Half-life (DTso) of Phenmedipham
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Soil Typel/Condition DTso (days) Source(s)
Average Soll ~25 [3]
Slightly Acidic, Low Humus

_ 28 -55 [4]
Saoll
Laboratory Aerobic Soil 20 [3]
Field Dissipation Studies 13-136 [3]
Polish Field Study (alone) 21.4 [5]
Polish Field Study (with oil

32.1 [3]

adjuvant)

The primary degradation pathway in soil involves the cleavage of the carbamate linkage
through hydrolysis, followed by microbial degradation of the resulting metabolites.[5] The main
initial degradation products are methyl-N-(3-hydroxyphenyl) carbamate (MHPC) and m-
toluidine.[5]
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General experimental workflow for studying Phenmedipham degradation in soil.

Degradation in Water

In aquatic environments, the degradation of Phenmedipham is predominantly governed by pH-
dependent hydrolysis. It is relatively stable in acidic conditions but degrades rapidly in neutral
and alkaline waters.[6]
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Table 3: Hydrolysis Half-life (DTso) of Phenmedipham in Water

pH Temperature (°C) DTso Source(s)
5 22 70 days [1]14]

7 22 24 hours [1][4]

9 22 10 minutes [1114]

6 25 7.5 days [1]

7 25 18 hours [1]

8 25 1.8 hours [1]

The primary hydrolysis products are methyl N-3(hydroxyphenyl) carbamate and m-toluidine.[1]

Phenmedipham
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Further
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Primary hydrolysis degradation pathway of Phenmedipham.
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Photolysis can also contribute to the degradation of Phenmedipham in water, although it is
considered a less significant pathway compared to hydrolysis.[3] The photolytic half-life in
agueous solutions under simulated sunlight is reported to be in the range of 1.8 to 14 days.

Atmospheric Degradation

Phenmedipham released into the atmosphere is expected to degrade relatively quickly through
reactions with photochemically produced hydroxyl radicals. The estimated atmospheric half-life
for this process is approximately 2.6 hours.[7]

Degradation Pathways

The breakdown of Phenmedipham proceeds through several key steps, initiated by either
chemical hydrolysis or microbial action, leading to the formation of various intermediate
metabolites that are further degraded.
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Prepare and Characterize Soil

i

Apply Phenmedipham to Soil Samples

i

Incubate in Dark at Constant Temperature

i

Sample at Predetermined Time Intervals

i

Solvent Extraction of Soil Samples

:

Analyze by HPLC-UV or LC-MS/MS

i

Determine Degradation Kinetics and DTso
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Prepare Sterile Buffer Solutions (pH 4, 7, 9)

:

Add Phenmedipham to Buffers

:

Incubate in Dark at Constant Temperature

:

Sample at Time Intervals

:

Analyze by HPLC-UV or LC-MS/MS

:

Determine Hydrolysis Rate and DTso

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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